Methanaminium, N,N'-[2-[(dimethylamino)methylene]-1,3-propanediylidene]bis[N-methyl-, bis[hexafluorophosphate

• Molecular Formula: C10H21F12N3P2
• Molecular Weight: 473.22 g/mol
• IUPAC Name: [3-(dimethylamino)-2-(dimethylazaniumylidenemethyl)prop-2-enylidene]-dimethylazanium;dihexafluorophosphate
• InChI: InChI=1S/C10H21N3.2F6P/c1-11(2)7-10(8-12(3)4)9-13(5)6;2*1-7(2,3,4,5)6/h7-9H,1-6H3;;/q+2;2*-1
• InChI Key: LATJNJVYTODVCF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C=C(C=[N+](C)C)C=[N+](C)C.F[P-](F)(F)(F)(F)F.F[P-](F)(F)(F)(F)F

Description

Methanaminium, N,N’-[2-[(dimethylamino)methylene]-1,3-propanediylidene]bis[N-methyl-, bis[hexafluorophosphate] is a complex organic compound known for its unique chemical structure and properties. This compound is often used in various scientific research applications due to its reactivity and stability under certain conditions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methanaminium, N,N’-[2-[(dimethylamino)methylene]-1,3-propanediylidene]bis[N-methyl-, bis[hexafluorophosphate] typically involves the reaction of dimethylamine with a suitable aldehyde or ketone to form the intermediate compound. This intermediate is then reacted with hexafluorophosphate to yield the final product. The reaction conditions often include controlled temperatures and the use of solvents to facilitate the reaction .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes to ensure consistent quality and yield. The use of automated systems for monitoring and controlling reaction parameters is common to maintain the desired product specifications .

Chemical Reactions Analysis

Types of Reactions

Methanaminium, N,N’-[2-[(dimethylamino)methylene]-1,3-propanediylidene]bis[N-methyl-, bis[hexafluorophosphate] undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form different oxidation products.

Reduction: It can also be reduced using suitable reducing agents.

Substitution: The compound can participate in substitution reactions where one or more of its functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions often involve specific temperatures, pressures, and the use of catalysts to enhance reaction rates .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxidized forms of the compound, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

Methanaminium, N,N’-[2-[(dimethylamino)methylene]-1,3-propanediylidene]bis[N-methyl-, bis[hexafluorophosphate] is widely used in scientific research due to its versatility. Some of its applications include:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Employed in biochemical assays and as a probe for studying biological processes.

Medicine: Investigated for its potential therapeutic properties and as a drug delivery agent.

Industry: Utilized in the production of advanced materials and as a component in various industrial processes.

Mechanism of Action

The mechanism by which Methanaminium, N,N’-[2-[(dimethylamino)methylene]-1,3-propanediylidene]bis[N-methyl-, bis[hexafluorophosphate] exerts its effects involves interactions with specific molecular targets. These interactions can lead to changes in the structure and function of the target molecules, thereby influencing various biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to Methanaminium, N,N’-[2-[(dimethylamino)methylene]-1,3-propanediylidene]bis[N-methyl-, bis[hexafluorophosphate] include:

• Methanaminium, N,N’-[1,4-phenylenebis[1-chloro-2-[chloro(dimethylamino)methylene]-2-ethanyl-1-ylidene]]bis[N-methyl-, chloride (1:2)
• Methanaminium, N,N’-[2-[(dimethylamino)methylene]-1,3-propanediylidene]bis[N-methyl-, dichloride .

Uniqueness

What sets Methanaminium, N,N’-[2-[(dimethylamino)methylene]-1,3-propanediylidene]bis[N-methyl-, bis[hexafluorophosphate] apart from similar compounds is its unique hexafluorophosphate groups, which confer distinct chemical properties and reactivity. This makes it particularly useful in applications where stability and specific reactivity are required .